Cas no 2172143-24-5 (6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid)

• Product Name: 6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid
• CAS No: 2172143-24-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5928161
• PubChem ID: 165479494
• Update Time: 2025-10-29

6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid
• 2172143-24-5
• 6-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid
• EN300-1517788

• Inchi： 1S/C28H34N2O5/c31-26(32)15-2-1-7-16-29-27(33)20-14-8-9-19(20)17-30-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,19-20,25H,1-2,7-9,14-18H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： IQYVZLOXEMMNEF-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCCCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid

Introduction to 6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic Acid (CAS No. 2172143-24-5)

6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid, identified by its CAS number 2172143-24-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid is characterized by its intricate arrangement of functional groups, including a fluorenylmethoxycarbonyl moiety, an amino group, and a hexanoic acid chain. These components contribute to its unique chemical properties and biological interactions, which are being explored for their potential in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid suggests that it may have the potential to interact with specific targets in the body, thereby influencing cellular processes and disease mechanisms.

One of the key aspects of this compound is its ability to serve as a precursor in the synthesis of more complex molecules. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide coupling reactions and other synthetic protocols. This feature makes 6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid a valuable tool for researchers working on the development of peptide-based therapeutics.

The cyclopentyl ring in the molecular structure also contributes to the compound's overall complexity and may play a role in its biological activity. Cycloalkyl groups are known to influence the pharmacokinetic properties of molecules, and their incorporation into drug candidates can enhance stability and bioavailability. The specific arrangement of atoms in 6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid may therefore contribute to its efficacy and selectivity in biological systems.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, researchers have investigated its interactions with enzymes and receptors that are implicated in metabolic disorders, inflammation, and cancer. The findings from these studies suggest that 6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid may have therapeutic potential as an inhibitor or modulator of these targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for achieving the desired molecular structure. These synthetic methodologies are critical for producing enough material for both preclinical studies and potential future clinical trials.

In addition to its potential therapeutic applications, 6-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid may also serve as a valuable intermediate in the development of other novel compounds. Its versatile structure allows for modifications at multiple sites, enabling researchers to tailor its properties for specific applications. This flexibility makes it an attractive candidate for further exploration in drug discovery pipelines.

The chemical properties of this compound, such as its solubility, stability, and reactivity, are also important considerations in its development as a drug candidate. These properties can be influenced by factors such as pH, temperature, and solvent choice during synthesis and formulation. Understanding these characteristics is crucial for optimizing the compound's performance in biological systems.

Evaluation of the pharmacological activity of 6-({2-({(9H-fluoren-9-lylmethoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid has revealed several promising effects. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors, leading to modulations in cellular signaling pathways. These interactions may translate into therapeutic benefits when tested in vivo.

The safety profile of this compound is another critical aspect that requires thorough investigation before it can be considered for clinical use. Preclinical toxicology studies are essential for assessing its potential side effects and determining safe dosage ranges. These studies provide valuable insights into how the compound behaves within living organisms and help identify any risks associated with its use.

The development of new drugs is a complex process that involves extensive research and testing at multiple stages. From initial discovery to final approval, each step must be carefully conducted to ensure that the final product is safe and effective. The journey from laboratory discovery to market-ready medication often takes many years and requires collaboration among scientists from various disciplines.

In conclusion, 6-{(2-{((9H-fluorenin)-mehthoxy-carbonyl)-aminomethyl)cycl0pen-tan}-4-mido-hexan-oic acid (CAS No: 2172143245), represents an exciting advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further exploration into its synthesis methods will enhance accessibility while continued research will uncover new therapeutic possibilities.